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Compound of Interest

Compound Name:
Clindamycin Palmitate

Hydrochloride

Cat. No.: B000379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties and

analytical methodologies for Clindamycin Palmitate Hydrochloride. The information is

intended to support research, development, and quality control activities related to this

important antibiotic pro-drug.

Core Physicochemical Data
Clindamycin Palmitate Hydrochloride is the hydrochloride salt of the palmitic acid ester of

clindamycin. It is a water-soluble pro-drug that is inactive in vitro. Following oral administration,

it undergoes rapid hydrolysis in the gastrointestinal tract to yield clindamycin, the biologically

active form.[1][2][3][4] This conversion is essential for its antibacterial efficacy.

Quantitative data for Clindamycin Palmitate Hydrochloride is summarized in the table below.
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Parameter Value Source(s)

Molecular Formula C₃₄H₆₄Cl₂N₂O₆S [5][6]

or C₃₄H₆₃ClN₂O₆S • HCl [1]

Molecular Weight 699.85 g/mol [1][6][7]

699.9 g/mol [5]

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis
The active moiety, clindamycin, exerts its bacteriostatic or bactericidal effect by inhibiting

protein synthesis in susceptible bacteria.[5] It binds to the 50S subunit of the bacterial

ribosome, interfering with the peptidyl transferase reaction and preventing the elongation of the

peptide chain.[6][8][9] This action halts the production of essential proteins, thereby inhibiting

bacterial growth and replication.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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